Cas no 2361806-25-7 (tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate)

• Product Name: tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate
• CAS No: 2361806-25-7
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 5414831
• PubChem ID: 145908000
• Update Time: 2025-06-11

tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26580459
• tert-butyl 2-[2-(N-methylprop-2-enamido)acetyl]-1,2-diazinane-1-carboxylate
• 2361806-25-7
• Z2715294180
• 1,1-Dimethylethyl tetrahydro-2-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-1(2H)-pyridazinecarboxylate
• tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate

• Inchi： 1S/C15H25N3O4/c1-6-12(19)16(5)11-13(20)17-9-7-8-10-18(17)14(21)22-15(2,3)4/h6H,1,7-11H2,2-5H3
• InChI Key： WPYLEWATAMDRIS-UHFFFAOYSA-N
• SMILES： C1N(C(CN(C)C(=O)C=C)=O)N(C(OC(C)(C)C)=O)CCC1

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.8±47.0 °C(Predicted)
• pka: -1.06±0.70(Predicted)

Additional information on tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate

Comprehensive Overview of tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate (CAS No. 2361806-25-7)

The compound tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate (CAS No. 2361806-25-7) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structure, featuring a 1,2-diazinane core and a tert-butyl carboxylate group, makes it a valuable intermediate for the development of novel therapeutics and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most frequently searched questions in the field of organic chemistry is: "What are the synthetic applications of tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate?" This compound serves as a versatile building block in the synthesis of heterocyclic compounds, which are pivotal in the design of pharmaceuticals. Its N-methylprop-2-enamido moiety allows for further functionalization, enabling the creation of complex molecular architectures. Recent studies highlight its role in the development of kinase inhibitors and other small-molecule therapeutics, aligning with the growing demand for targeted therapies.

Another hot topic in the scientific community is the green synthesis of complex organic molecules. The compound tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate can be synthesized using environmentally benign protocols, reducing the reliance on hazardous reagents. This aligns with the global shift toward sustainable chemistry practices, a trend heavily emphasized in academic and industrial research. Researchers are also exploring its potential in click chemistry applications, where its reactive groups facilitate efficient coupling reactions under mild conditions.

From a structural perspective, the 1,2-diazinane ring in this compound is of particular interest due to its conformational flexibility and ability to participate in hydrogen bonding. These properties make it an attractive scaffold for drug design, especially in the context of protein-ligand interactions. The tert-butyl carboxylate group further enhances its stability, making it suitable for long-term storage and handling in laboratory settings. These characteristics have spurred numerous investigations into its utility as a precursor for bioactive molecules.

In the context of AI-driven drug discovery, compounds like tert-butyl 2-2-(N-methylprop-2-enamido)acetyl-1,2-diazinane-1-carboxylate are gaining traction due to their modularity and compatibility with computational screening methods. Machine learning models can predict its reactivity and potential interactions with biological targets, accelerating the drug development process. This synergy between synthetic chemistry and artificial intelligence is a key area of exploration, addressing the need for faster and more efficient therapeutic solutions.

Lastly, the compound's role in peptide mimetics and protease inhibitors is another area of active research. Its structural features mimic natural peptide backbones, making it a valuable tool for designing enzyme inhibitors and other biologically active compounds. As the demand for novel antiviral and anticancer agents rises, the importance of such intermediates in medicinal chemistry cannot be overstated. The scientific community continues to uncover new applications for this compound, solidifying its position as a cornerstone in modern synthetic chemistry.